7-methoxy-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one

• Molecular Formula: C18H13F3O4
• Molecular Weight: 350.3 g/mol
• IUPAC Name: 7-methoxy-3-(3-methylphenoxy)-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C18H13F3O4/c1-10-4-3-5-12(8-10)24-16-15(22)13-7-6-11(23-2)9-14(13)25-17(16)18(19,20)21/h3-9H,1-2H3
• InChI Key: LILNGNLCJIMZEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OC)C(F)(F)F

Description

7-methoxy-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one is a synthetic organic compound belonging to the class of chromen-4-one derivatives

Preparation Methods

The synthesis of 7-methoxy-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 7-methoxy-4H-chromen-4-one and 3-methylphenol.

Reaction Conditions: The key steps involve the introduction of the trifluoromethyl group and the phenoxy group. This can be achieved through nucleophilic substitution reactions using appropriate reagents and catalysts.

Industrial Production: Industrial production methods may involve optimized reaction conditions, such as the use of flow microreactor systems, to enhance efficiency and yield.

Chemical Reactions Analysis

7-methoxy-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones.

Reduction: Reduction reactions using reducing agents such as sodium borohydride can convert the compound into its reduced forms.

Substitution: The compound can undergo nucleophilic substitution reactions, where the trifluoromethyl group or the phenoxy group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

7-methoxy-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s biological activity is studied for potential therapeutic applications, including anti-inflammatory and anticancer properties.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: The compound is used in the development of new materials with specific properties, such as fluorescence and photostability.

Mechanism of Action

The mechanism of action of 7-methoxy-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: It can inhibit or activate enzymes involved in key biochemical pathways.

Modulating Receptors: The compound may interact with cellular receptors, influencing signal transduction pathways.

Pathway Involvement: It can affect pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

7-methoxy-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one can be compared with other chromen-4-one derivatives, such as:

7-hydroxy-4H-chromen-4-one: Known for its antioxidant properties.

7-methoxy-4H-chromen-4-one: A precursor in the synthesis of various derivatives.

3-(3-methylphenoxy)-4H-chromen-4-one: Similar in structure but lacks the trifluoromethyl group, which may affect its biological activity.

These comparisons highlight the unique features of 7-methoxy-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one, such as the presence of the trifluoromethyl group, which can influence its chemical reactivity and biological activity.